Cas no 82158-54-1 (2-{5-[(4-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid)

2-{5-[(4-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid structure
82158-54-1 structure
Product Name:2-{5-[(4-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid
CAS No:82158-54-1
MF:C12H8ClNO3S2
MW:313.779819488525
CID:2153208
Update Time:2023-08-05

2-{5-[(4-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-chlorophenyl)methylene]-4-oxo-2-thioxo-3-Thiazolidineacetic acid
    • Z44358031
    • 2-{5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid
    • 2-{5-[(4-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid
    • Inchi: 1S/C12H8ClNO3S2/c13-8-3-1-7(2-4-8)5-9-11(17)14(6-10(15)16)12(18)19-9/h1-5H,6H2,(H,15,16)
    • InChI Key: PYYMQCFPFUEAOF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C=C1C(N(C(=S)S1)CC(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 444
  • Topological Polar Surface Area: 115
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